Cas no 1806759-17-0 (3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
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- Inchi: 1S/C9H6F8N2O/c10-7(11)5-3(1-18)6(20-9(15,16)17)4(2-19-5)8(12,13)14/h2,7H,1,18H2
- InChI Key: GQHWYDHTRQPBDV-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(F)F)C(CN)=C1OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 2.4
- Topological Polar Surface Area: 48.1
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080875-1g |
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine |
1806759-17-0 | 97% | 1g |
$1,579.40 | 2022-03-31 |
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
Research Brief on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806759-17-0)
Recent studies have highlighted the significance of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806759-17-0) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substitutions, has emerged as a promising candidate for drug development due to its potential biological activity and pharmacokinetic properties. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.
The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have employed high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structural integrity and purity.
In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. Preliminary data suggest that it exhibits high binding affinity to certain enzyme targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings are supported by molecular docking simulations and kinetic assays, which reveal its inhibitory effects at nanomolar concentrations.
Further investigations into the pharmacokinetic profile of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine indicate favorable absorption and distribution properties. Its metabolic stability has been assessed using liver microsomes, showing resistance to rapid degradation. These attributes position it as a viable lead compound for further optimization and clinical development.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full potential in drug discovery pipelines.
In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine represents a compelling area of research in chemical biology. Its unique chemical properties and biological activity warrant continued investigation, with the aim of translating these findings into novel therapeutic agents. Future studies should prioritize mechanistic elucidation and translational research to bridge the gap between laboratory discoveries and clinical applications.
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